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Compound of Interest

Compound Name:
2,4,6-Trimethylpyrimidine-5-

carboxylic acid

Cat. No.: B010536 Get Quote

CAS Number: 108397-75-7

This technical guide provides a comprehensive overview of 2,4,6-trimethylpyrimidine-5-
carboxylic acid, a heterocyclic compound of interest to researchers, scientists, and

professionals in drug development. Due to the limited availability of detailed public data on this

specific molecule, this guide presents known information and offers a general context based on

the broader class of pyrimidine derivatives.

Chemical and Physical Properties
2,4,6-trimethylpyrimidine-5-carboxylic acid is a solid organic compound with the molecular

formula C₈H₁₀N₂O₂ and a molecular weight of 166.18 g/mol .[1] While specific experimental

data on properties such as melting point, boiling point, and solubility are not readily available in

published literature, the basic physicochemical characteristics are summarized in the table

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b010536?utm_src=pdf-interest
https://www.benchchem.com/product/b010536?utm_src=pdf-body
https://www.benchchem.com/product/b010536?utm_src=pdf-body
https://www.benchchem.com/product/b010536?utm_src=pdf-body
https://cymitquimica.com/products/10-F317299/246-trimethyl-pyrimidine-5-carboxylic-acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 108397-75-7 N/A

Molecular Formula C₈H₁₀N₂O₂ [1]

Molecular Weight 166.18 g/mol [1]

Physical Form Solid [1]

Purity Typically available at ≥95% [1][2]

Synthesis
A specific, detailed experimental protocol for the synthesis of 2,4,6-trimethylpyrimidine-5-
carboxylic acid is not prominently available in the scientific literature. However, general

synthetic routes for polysubstituted pyrimidine-5-carboxylic acids often involve multicomponent

reactions. One common approach is a variation of the Biginelli reaction or similar

cyclocondensation reactions.

A plausible, though not experimentally verified for this specific compound, synthetic pathway

could involve the condensation of a β-dicarbonyl compound (or a functional equivalent), an

amidine, and an aldehyde. For 2,4,6-trimethylpyrimidine-5-carboxylic acid, this could

hypothetically involve the reaction of a suitably substituted acetoacetate derivative with

acetamidine.

Generalized Experimental Workflow for Synthesis and Purification:
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Caption: A generalized workflow for the synthesis, purification, and analysis of a polysubstituted

pyrimidine carboxylic acid.

Biological Activity and Potential Applications
There is a significant lack of specific data in peer-reviewed literature regarding the biological

activity of 2,4,6-trimethylpyrimidine-5-carboxylic acid. However, the pyrimidine scaffold is a

well-established pharmacophore in medicinal chemistry, forming the core of numerous

therapeutic agents.

Pyrimidine derivatives are known to exhibit a wide range of biological activities, including but

not limited to:

Anticancer: Many pyrimidine analogs interfere with nucleic acid synthesis and have been

developed as antimetabolite cancer therapies.

Antimicrobial: The pyrimidine nucleus is found in various antibacterial and antifungal agents.

[3]

Anti-inflammatory: Certain pyrimidine derivatives have shown potent anti-inflammatory

properties.
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Antiviral: Pyrimidine nucleoside analogs are a cornerstone of antiviral therapy, particularly for

HIV and hepatitis.[3]

Given the presence of the pyrimidine core, 2,4,6-trimethylpyrimidine-5-carboxylic acid could

be a candidate for screening in these and other therapeutic areas. The carboxylic acid moiety

provides a handle for further chemical modification to explore structure-activity relationships

(SAR) and to develop prodrugs or targeted delivery systems.
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Caption: A generalized workflow for a drug discovery and development program.

Experimental Protocols
Due to the absence of published studies detailing the biological evaluation of 2,4,6-
trimethylpyrimidine-5-carboxylic acid, specific experimental protocols cannot be provided.

However, a general approach to assessing the potential biological activity of a novel pyrimidine

derivative would typically involve a series of in vitro and in vivo assays.

General Protocol for In Vitro Cytotoxicity Screening (Example: MTT Assay):

Cell Culture: Human cancer cell lines (e.g., HeLa, A549) are cultured in appropriate media

supplemented with fetal bovine serum and antibiotics.

Compound Preparation: A stock solution of 2,4,6-trimethylpyrimidine-5-carboxylic acid is

prepared in a suitable solvent (e.g., DMSO) and serially diluted to various concentrations.

Cell Treatment: Cells are seeded in 96-well plates and, after adherence, are treated with the

different concentrations of the test compound. A vehicle control (DMSO) and a positive
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control (e.g., doxorubicin) are included.

Incubation: The plates are incubated for a specified period (e.g., 48-72 hours).

MTT Assay: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is

added to each well and incubated to allow for the formation of formazan crystals by viable

cells.

Solubilization: The formazan crystals are dissolved by adding a solubilization buffer.

Data Acquisition: The absorbance is measured using a microplate reader at a specific

wavelength (e.g., 570 nm).

Data Analysis: The percentage of cell viability is calculated relative to the vehicle control, and

the IC₅₀ (half-maximal inhibitory concentration) is determined.

Conclusion
2,4,6-trimethylpyrimidine-5-carboxylic acid represents a chemical entity with potential for

further investigation in the fields of medicinal chemistry and drug discovery. While specific data

on its synthesis, properties, and biological activity are currently limited, its structural features—

namely the pyrimidine core and the carboxylic acid functional group—suggest that it could

serve as a valuable building block for the development of novel therapeutic agents. Further

research is warranted to fully elucidate the chemical and biological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2,4,6-
trimethylpyrimidine-5-carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010536#2-4-6-trimethylpyrimidine-5-carboxylic-acid-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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